1-(4-Chlorophenyl)-3-(trifluoromethyl)-1H-pyrazol-5(4H)-one

• IUPAC Name: 2-(4-chlorophenyl)-5-(trifluoromethyl)-4H-pyrazol-3-one
• InChI: InChI=1S/C10H6ClF3N2O/c11-6-1-3-7(4-2-6)16-9(17)5-8(15-16)10(12,13)14/h1-4H,5H2
• InChI Key: VYCNIYYTYDWCCK-UHFFFAOYSA-N
• Canonical SMILES: C1C(=NN(C1=O)C2=CC=C(C=C2)Cl)C(F)(F)F
• Molecular Formula: C10H6ClF3N2O
• Molecular Weight: 262.61 g/mol

Description

1-(4-Chlorophenyl)-3-(trifluoromethyl)-1H-pyrazol-5(4H)-one (1-CPTFP) is an organic compound that has recently been gaining attention in the scientific community due to its versatile application in various scientific fields. It is an important intermediate in the synthesis of a variety of compounds and has been used to synthesize a range of heterocyclic compounds, including those used in drug discovery. 1-CPTFP has also been used in the synthesis of other compounds, such as catalysts and polymers, and has been found to have potential applications in biochemistry and physiology.

Scientific Research Applications

S-Trifluoromethylation of Thiophenols

• Mechanism : Arylthiolate anions form electron donor–acceptor (EDA) complexes with trifluoromethyl phenyl sulfone. Under visible light irradiation, an intramolecular single electron transfer (SET) reaction occurs, leading to the S-trifluoromethylation of thiophenols. .

Defluorinative Annulation for Pyrazolones

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Organic Radicals in Photothermal Therapy

• Photothermal Conversion : TTM-BDPA and TTM-TDPA achieve remarkable photothermal conversion efficiencies of 41% and 50%, respectively. .

Phosphorylation Agent

• Applications :
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